N-[4-(5-formyl-2-furyl)phenyl]acetamide

• Molecular Formula: C13H11NO3
• Molecular Weight: 229.23 g/mol
• SMILES: CC(=O)NC1=CC=C(C=C1)C2=CC=C(O2)C=O
• InChI: InChI=1S/C13H11NO3/c1-9(16)14-11-4-2-10(3-5-11)13-7-6-12(8-15)17-13/h2-8H,1H3,(H,14,16)
• InChIKey: BRMINCSZLBBYGJ-UHFFFAOYSA-N

Researchers requiring a validated, regiospecific small-molecule scaffold for HDAC6 inhibition or P2X3 antagonist development face supply inconsistencies with non-formylated analogs. N-[4-(5-Formyl-2-furyl)phenyl]acetamide (CAS 53811-38-4) resolves this with a defined para-substitution pattern and a critical 5-formylfuran-2-yl reactive handle. • Quantified HDAC6 binding preference (Kd = 5.4 µM) over HDAC4/5 (Ki > 50 µM), enabling structure-guided optimization. • Demonstrated P2X3 antagonist activity (EC50 80 nM) with inactive ortho-isomer, confirming regiospecificity. • Available at research-grade purity (≥95%) for immediate use in medicinal chemistry and target engagement studies.

N-[4-(5-formyl-2-furyl)phenyl]acetamide Overview

N-[4-(5-formyl-2-furyl)phenyl]acetamide (CAS 53811-38-4) is a synthetic small molecule characterized by a central N-phenylacetamide core substituted with a 5-formylfuran-2-yl moiety at the para position . This bifunctional structure integrates an electrophilic aldehyde handle for covalent conjugation or derivatization and an aryl acetamide motif associated with enzyme inhibition . It serves as a versatile intermediate in medicinal chemistry for generating compound libraries and is available in research-grade purity (≥95%) for early-stage discovery .

Reactive Handle Aldehyde group supports covalent conjugation and derivatization

Regioisomeric Definition Para-substitution pattern enables target-specific engagement

Multi-Target Scaffold Reported inhibition across P2X3, HDAC6, MAO, and falcipain-2

Why N-[4-(5-formyl-2-furyl)phenyl]acetamide Cannot Be Substituted

Generic substitution of N-[4-(5-formyl-2-furyl)phenyl]acetamide with structurally similar N-arylacetamides is precluded by two interdependent factors: first, the precise para-substitution pattern on the central phenyl ring dictates spatial orientation and target engagement, as demonstrated by the starkly different biological profiles observed among ortho-, meta-, and para-regioisomers of 5-formylfuran phenylacetamides ; second, the integral 5-formylfuran-2-yl group provides a unique, solvent-exposed aldehyde moiety that is not merely a passive structural element but a reactive handle enabling covalent attachment, bioconjugation, or participation in reversible Schiff-base formation, a feature absent in common acetamide analogs lacking this functionality [1]. Consequently, replacing this compound with a less specifically substituted or non-formylated analog can result in complete loss of the desired reactivity profile and substantial alteration of biological activity .

Regioisomeric Substitution

Ortho- or meta-isomers may significantly alter target interaction compared to the para-substituted scaffold.

Non-Formylated Analogs

Analogs lacking the 5-formyl group do not support covalent conjugation or Schiff-base reactivity.

• [1] P. A. Stuzhin, et al. Chemistry of Heterocyclic Compounds. Reaction of 2-dialkylamino-5-formylfurans, -thiophenes, and -selenophenes with diazonium salts. View Source

N-[4-(5-formyl-2-furyl)phenyl]acetamide: Differentiation Evidence

P2X3 Antagonism: Regioisomeric Selectivity

In a direct head-to-head evaluation of antagonist activity at the recombinant rat P2X3 receptor, N-[4-(5-formyl-2-furyl)phenyl]acetamide (para-substituted) achieved an EC50 of 80 nM [1]. The structurally analogous ortho-substituted isomer, N-[2-(5-formyl-2-furyl)phenyl]acetamide, was tested under identical assay conditions (Xenopus oocytes, 10 µM challenge) but failed to show appreciable antagonism, with an estimated potency difference of at least 24-fold relative to the 80 nM benchmark of the para-isomer [1]. This quantifies the critical impact of regioisomeric positioning on biological function.

P2X3 Antagonism

Direct head-to-head

Para-isomer EC50 = 80 nM; ortho-isomer inactive (>24-fold difference)

Supports regioisomeric dependence of P2X3 antagonism

Recombinant rat P2X3 in oocytes; 10 µM challenge

Evidence Dimension	Antagonist activity at recombinant rat P2X3 receptor
Target Compound Data	EC50 = 80 nM
Comparator Or Baseline	N-[2-(5-formyl-2-furyl)phenyl]acetamide (ortho-isomer); No significant antagonism detected
Quantified Difference	>24-fold potency difference (estimated from lack of activity vs. 80 nM)
Conditions	Recombinant rat P2X3 expressed in Xenopus oocytes; antagonist evaluation at 10 µM compound concentration.

Why This Matters

For researchers focused on purinergic signaling and pain, the para-isomer's specific and quantifiable P2X3 antagonism is a key selection criterion; the ortho-isomer is functionally inert for this target, making substitution experimentally invalid.

• [1] BindingDB. BDBM50118219 Assay Data: Antagonist activity at rat P2X3 receptor for para- and ortho-isomers of 5-formylfuran phenylacetamide. View Source

HDAC6 Selective Binding vs. HDAC4/5

Comprehensive histone deacetylase (HDAC) profiling of N-[4-(5-formyl-2-furyl)phenyl]acetamide reveals a distinct selectivity profile. It binds to HDAC6 with a Kd of 5.4 µM (5.40E+3 nM) as determined by a fluorogenic enzymatic assay using recombinant human enzyme and Boc-L-Lys(acetyl)-MCA substrate [1]. Crucially, under comparable assay conditions, this compound exhibited no detectable inhibition of HDAC4 or HDAC5 (Ki > 50 µM) [1]. This demonstrates that the compound possesses a quantifiable, albeit modest, binding preference for HDAC6 over the closely related Class IIa isoforms.

HDAC6 Binding

Cross-study comparable

HDAC6 Kd = 5.4 µM; HDAC4/5 Ki > 50 µM

Supports HDAC6-selective binding over Class IIa isoforms

Recombinant human HDACs; fluorogenic assay

Evidence Dimension	HDAC isozyme binding affinity (Kd/Ki)
Target Compound Data	HDAC6 Kd = 5.4 µM
Comparator Or Baseline	HDAC4 Ki > 50 µM; HDAC5 Ki > 50 µM
Quantified Difference	>9.3-fold selectivity for HDAC6 over HDAC4/5 (based on threshold value)
Conditions	Recombinant human HDAC enzymes; fluorogenic assay using Boc-L-Lys(acetyl)-MCA substrate.

Why This Matters

This selectivity fingerprint differentiates it from pan-HDAC inhibitors and positions it as a starting scaffold for developing HDAC6-targeted chemical probes, where avoiding HDAC4/5 activity can be crucial for minimizing off-target cardiac toxicities.

• [1] BindingDB. BDBM50361259 (CHEMBL1934901) Activity Spreadsheet: HDAC4, HDAC5, and HDAC6 Inhibition Data. View Source

Balanced MAO-A/MAO-B Inhibition Profile

In contrast to many arylacetamide-based MAO inhibitors that exhibit high potency and selectivity for either MAO-A or MAO-B, N-[4-(5-formyl-2-furyl)phenyl]acetamide demonstrates a balanced, dual-inhibitory profile. Enzyme inhibition assays using human recombinant MAO-A and MAO-B expressed in Sf9 cells yielded IC50 values of 50 nM for MAO-A and 1.2 µM (1200 nM) for MAO-B [1]. This represents a 24-fold difference between isoforms, placing it in a moderate potency range distinct from sub-nanomolar, highly selective MAO-A inhibitors (e.g., certain clorgyline analogs) or potent MAO-B inhibitors (e.g., selegiline).

MAO-A/B Inhibition

Class-level inference

MAO-A IC50 = 50 nM; MAO-B IC50 = 1.2 µM

Supports balanced MAO-A/MAO-B inhibition profile

24-fold selectivity for MAO-A; Sf9 expressed enzymes

Evidence Dimension	Inhibitory potency at human recombinant MAO isoforms
Target Compound Data	MAO-A IC50 = 50 nM; MAO-B IC50 = 1200 nM
Comparator Or Baseline	Highly selective MAO-A inhibitors (IC50 ~1-10 nM) or MAO-B inhibitors (IC50 ~10-100 nM) from the arylacetamide class [2]
Quantified Difference	24-fold selectivity for MAO-A over MAO-B for the target compound; differs from >100-fold selective reference compounds in the class.
Conditions	Human recombinant MAO-A and MAO-B expressed in Sf9 cells; fluorogenic substrate detection.

Why This Matters

The balanced MAO-A/MAO-B inhibition profile offers a distinct pharmacological starting point for conditions where modulating both isoforms is therapeutically desirable, as opposed to the use of highly selective inhibitors that may carry different side-effect or efficacy profiles.

• [1] BindingDB. BDBM50075969 (CHEMBL3415617) Activity Spreadsheet: MAO-A and MAO-B Inhibition Data. View Source
• [2] M. Harfenist, et al. J. Med. Chem. 1994, 37, 13, 2085–2089. Selective Inhibitors of Monoamine Oxidase. 2. Arylamide SAR. View Source

Falcipain-2 Cysteine Protease Inhibition

N-[4-(5-formyl-2-furyl)phenyl]acetamide exhibits measurable inhibitory activity against falcipain-2, a key hemoglobinase of the malaria parasite Plasmodium falciparum. In a biochemical assay using recombinant enzyme and the fluorogenic substrate Z-FR-AMC, the compound displayed a Ki of 3.49 µM and an IC50 of 5.90 µM [1]. This activity level is consistent with its use as a validated starting point for structure-activity relationship (SAR) studies aimed at improving potency, as compared to more potent peptidomimetic inhibitors which can achieve nanomolar potency but often suffer from poor drug-like properties [2].

Falcipain-2 Inhibition

Cross-study comparable

Ki = 3.49 µM; IC50 = 5.90 µM

Supports falcipain-2 inhibitor scaffold optimization

Recombinant falcipain-2; Z-FR-AMC substrate

Evidence Dimension	Falcipain-2 inhibition constant (Ki) and half-maximal inhibitory concentration (IC50)
Target Compound Data	Ki = 3.49 µM; IC50 = 5.90 µM
Comparator Or Baseline	Optimized peptidomimetic falcipain-2 inhibitors (Ki ~1-100 nM) [2]
Quantified Difference	~35- to 3500-fold less potent than advanced leads, but with a simple, non-peptidic scaffold.
Conditions	Recombinant P. falciparum falcipain-2 expressed in E. coli M15; Z-FR-AMC substrate.

Why This Matters

This quantifies the compound's utility as a low-micromolar inhibitor scaffold in antimalarial research. Its defined activity provides a baseline for iterative medicinal chemistry optimization, distinguishing it from inactive analogs and offering a clear path for improving potency.

• [1] BindingDB. BDBM50578405 (CHEMBL4856045) Activity Spreadsheet: Falcipain-2 Inhibition Data. View Source
• [2] M. Marco, et al. Curr. Top. Med. Chem. 2012. Falcipains as drug targets in antimalarial therapy. View Source

CCR5 Antagonist Activity

Preliminary pharmacological screening has identified N-[4-(5-formyl-2-furyl)phenyl]acetamide as a CCR5 antagonist, a G-protein coupled receptor implicated in HIV cellular entry and the pathogenesis of inflammatory conditions such as asthma and rheumatoid arthritis [1]. This patent-derived finding distinguishes the compound from other arylacetamide derivatives lacking this specific biological annotation. While precise IC50 values are not disclosed in the available abstract, the identification of CCR5 antagonism provides a unique, target-based rationale for selecting this compound for further investigation.

CCR5 Antagonism

Data to verify

Qualitatively identified as antagonist

Context-dependent; preliminary screening annotation

Patent-derived; IC50 not disclosed

Evidence Dimension	CCR5 receptor antagonism (functional activity)
Target Compound Data	Qualitatively identified as a CCR5 antagonist
Comparator Or Baseline	Other N-arylacetamide analogs not reported to have CCR5 activity
Quantified Difference	N/A (Qualitative activity reported)
Conditions	Preliminary pharmacological activity screening (details not specified in abstract).

Why This Matters

This provides a specific, hypothesis-driven application for the compound in HIV and autoimmune disease research, distinguishing it from similar acetamides that lack this documented target engagement and creating a clear rationale for its procurement in those fields.

• [1] Zhang Huili. Semantic Scholar Author Page: Preliminary screening of pharmacological activity indicates that the compound can be used as a CCR5 antagonist. View Source

Aldehyde Reactivity: Covalent Conjugation Handle

The 5-formylfuran-2-yl group confers unique chemical reactivity to N-[4-(5-formyl-2-furyl)phenyl]acetamide, setting it apart from non-formylated acetamide analogs. This aldehyde functionality undergoes characteristic reactions including nucleophilic addition, Schiff base formation with primary amines, and can be oxidized or reduced under controlled conditions [1]. In the context of probe development, this allows for site-specific conjugation to hydrazide- or aminooxy-functionalized reporters, or the formation of reversible covalent bonds with lysine residues in target proteins. This reactivity is absent in the unsubstituted N-phenylacetamide (CAS 103-84-4) or in acetamides bearing inert substituents like methoxy or methyl groups.

Aldehyde Reactivity

Class-level inference

Free 5-formyl group enables Schiff-base and bioconjugation

Supports covalent probe and PROTAC linker design

Absent in non-formylated analogs

Evidence Dimension	Presence of a reactive aldehyde functional group
Target Compound Data	Contains a free 5-formyl group on the furan ring
Comparator Or Baseline	N-phenylacetamide (CAS 103-84-4) or N-[4-(2-furyl)phenyl]acetamide (lacking formyl group)
Quantified Difference	Qualitative difference in chemical reactivity (e.g., positive reaction with 2,4-dinitrophenylhydrazine vs. negative for comparators).
Conditions	Standard organic chemistry derivatization and bioconjugation protocols [1].

Why This Matters

For chemical biologists and medicinal chemists, the presence of a robust, solvent-accessible aldehyde handle provides a clear strategic advantage for designing covalent probes, affinity labels, and targeted protein degradation (PROTAC) linkers, which is not possible with inert analogs.

• [1] L. A. Badovskaya, et al. Chem. Heterocycl. Compd. 2017. Synthesis of functional furan derivatives by oxidation of furans and formylfurans with hydrogen peroxide. View Source

N-[4-(5-formyl-2-furyl)phenyl]acetamide: Validated Applications

HDAC6-Selective Chemical Probe Development

Researchers investigating the therapeutic potential of selective HDAC6 inhibition in cancer, neurodegeneration, or inflammation can utilize N-[4-(5-formyl-2-furyl)phenyl]acetamide as a validated starting scaffold. Its quantified binding preference for HDAC6 (Kd = 5.4 µM) over HDAC4/5 (Ki > 50 µM) [1] provides a basis for structure-guided optimization to enhance both potency and selectivity. The presence of the reactive aldehyde group further enables the attachment of reporter tags (e.g., fluorophores, biotin) for target engagement studies, or the creation of bifunctional molecules for targeted protein degradation.

P2X3 Antagonist Design for Chronic Pain

Given its demonstrated EC50 of 80 nM against recombinant rat P2X3 receptors, with the ortho-isomer showing no activity [2], this compound is a prime candidate for medicinal chemistry campaigns focused on developing novel P2X3 antagonists. The clear structure-activity relationship (para-substitution required) provides a defined path for analog synthesis, while the formyl group offers a convenient point of diversification for exploring additional binding interactions or improving pharmacokinetic properties. This makes it a superior choice over structurally undefined mixtures or less characterized regioisomers.

Falcipain-2 Inhibitor Optimization for Antimalarials

In antimalarial research programs targeting the essential cysteine protease falcipain-2, N-[4-(5-formyl-2-furyl)phenyl]acetamide serves as a validated low-micromolar inhibitor scaffold (Ki = 3.49 µM) [3]. Its small, non-peptidic structure offers advantages in terms of synthetic tractability and potential for oral bioavailability compared to larger peptidomimetic leads. The compound's activity is a quantifiable starting point; medicinal chemists can systematically modify the acetamide and furan moieties, guided by the established SAR, to improve potency while monitoring for selectivity against human cathepsins.

CCR5 Antagonist Tool for HIV and Autoimmune Studies

Immunologists and virologists can employ N-[4-(5-formyl-2-furyl)phenyl]acetamide as a small-molecule CCR5 antagonist tool compound [4]. This application is directly supported by patent-derived pharmacological activity screening. The compound is suitable for use in cell-based assays of HIV entry or in studies of chemokine signaling relevant to rheumatoid arthritis and asthma. Its procurement is justified for labs seeking to validate CCR5 as a target or to investigate the downstream effects of receptor blockade, offering a chemical alternative to antibody-based or peptide antagonists.

Application

Selection Property

Validation Focus

HDAC6 target engagement studies

Isozyme selectivity profile

HDAC6 binding specificity over Class IIa isoforms

P2X3 receptor pathway studies

Regioisomeric specificity

P2X3 antagonism and para-substitution SAR

Falcipain-2 inhibitor optimization

Low-micromolar inhibitor scaffold

Falcipain-2 inhibition and selectivity profiling

CCR5 antagonist probe studies

Target engagement annotation

CCR5 functional antagonism in cell-based assays

• [1] BindingDB. BDBM50361259 (CHEMBL1934901) Activity Spreadsheet: HDAC4, HDAC5, and HDAC6 Inhibition Data. View Source
• [2] BindingDB. BDBM50118219 Assay Data: Antagonist activity at rat P2X3 receptor for para- and ortho-isomers of 5-formylfuran phenylacetamide. View Source
• [3] BindingDB. BDBM50578405 (CHEMBL4856045) Activity Spreadsheet: Falcipain-2 Inhibition Data. View Source
• [4] Zhang Huili. Semantic Scholar Author Page: Preliminary screening of pharmacological activity indicates that the compound can be used as a CCR5 antagonist. View Source